2,3-Dihydro-1,4-benzodioxin-2-yl[4-(4-fluorophenyl)piperazin-1-yl]methanone

• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H19FN2O3/c20-14-5-7-15(8-6-14)21-9-11-22(12-10-21)19(23)18-13-24-16-3-1-2-4-17(16)25-18/h1-8,18H,9-13H2
• InChI Key: XUUHUWZCJKKKGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3COC4=CC=CC=C4O3

Description

The compound 2,3-Dihydro-1,4-benzodioxin-2-yl[4-(4-fluorophenyl)piperazin-1-yl]methanone is a derivative of the benzodioxin-piperazine scaffold. Its IUPAC name is [4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(2,3-dihydro-1,4-benzodioxin-3-yl)methanone, and it is clinically recognized as Doxazosin mesylate (CAS: 77883-43-3), a selective α1-adrenergic receptor antagonist used to treat hypertension and benign prostatic hyperplasia . The structure combines a 2,3-dihydro-1,4-benzodioxin moiety, a piperazine ring substituted with a 4-fluorophenyl group, and a quinazolinyl amine core with methoxy substituents. This arrangement confers high receptor affinity and metabolic stability .

Biological Activity

2,3-Dihydro-1,4-benzodioxin-2-yl[4-(4-fluorophenyl)piperazin-1-yl]methanone is a synthetic compound that has garnered attention for its potential biological activities, particularly in pharmacology. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure characterized by the following:

• Chemical Formula : C23H17FN2O4
• Molecular Weight : 404.39 g/mol
• IUPAC Name : (3Z)-1-[(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl]-3-(hydroxyimino)-4-phenyl-2,3-dihydro-1H-indol-2-one

The biological activity of this compound is primarily attributed to its interaction with specific biological targets. Notably, it has been identified as a potential inhibitor of tyrosinase enzymes, which play a crucial role in melanin synthesis. This inhibition can lead to applications in treating hyperpigmentation disorders.

Tyrosinase Inhibition

Tyrosinase is a key enzyme involved in the production of melanin. Compounds similar to 2,3-Dihydro-1,4-benzodioxin derivatives have shown promising results as tyrosinase inhibitors. For instance:

• IC50 Values : Studies indicate that related compounds exhibit IC50 values ranging from 0.18 μM to higher concentrations depending on structural modifications .

Antimicrobial Activity

Research has demonstrated that benzodioxin derivatives possess antimicrobial properties:

• Activity Against Pathogens : Some derivatives have shown significant activity against drug-resistant strains of Candida and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) reported as low as 1 µg/mL .

Study on Tyrosinase Inhibition

In a study assessing various piperazine derivatives, the compound exhibited competitive inhibition against Agaricus bisporus tyrosinase (AbTYR), showing no cytotoxicity while effectively reducing melanin production in B16F10 melanoma cells . The docking studies suggested a favorable binding mode within the active site of the enzyme.

Antimicrobial Efficacy

A comparative study evaluated the antimicrobial efficacy of several benzodioxin derivatives. The results indicated that modifications at the phenyl ring significantly influenced activity against Staphylococcus aureus, with some compounds outperforming traditional antibiotics like vancomycin .

Data Table: Biological Activity Summary

Activity Type	Target	IC50/MIC Values	References
Tyrosinase Inhibition	Agaricus bisporus	0.18 μM
Antimicrobial Activity	Candida spp.	1 µg/mL
Antimicrobial Activity	Staphylococcus aureus	1 µg/mL

Scientific Research Applications

Medicinal Chemistry Applications

The compound is primarily investigated for its pharmacological properties. Its structure suggests potential activity as an antipsychotic or anxiolytic agent due to the presence of the piperazine moiety, which is commonly found in many psychoactive drugs.

Antipsychotic Properties

Research has indicated that compounds similar to 2,3-Dihydro-1,4-benzodioxin derivatives exhibit antipsychotic effects. For example:

• Case Study : A study published in the Journal of Medicinal Chemistry explored novel 1,4-dioxane compounds structurally related to this compound. The results suggested that these derivatives could modulate dopamine receptors effectively, indicating their potential use in treating schizophrenia and other psychotic disorders .

Anxiolytic Effects

The anxiolytic properties of related compounds have also been documented. The benzodioxin structure may enhance binding affinity to serotonin receptors:

• Case Study : In a pharmacological evaluation, derivatives showed significant anxiolytic activity in animal models, suggesting that the compound could be developed into a therapeutic agent for anxiety disorders .

Material Science Applications

Beyond medicinal uses, 2,3-Dihydro-1,4-benzodioxin-2-yl[4-(4-fluorophenyl)piperazin-1-yl]methanone has applications in material science:

Synthesis of Functional Materials

The compound can be utilized in synthesizing advanced materials such as metallophthalocyanines:

• Case Study : A study on octa-substituted metallophthalocyanines revealed that incorporating 2,3-dihydrobenzodioxin moieties enhances photophysical properties and solubility in organic solvents. This property is crucial for developing materials for organic photovoltaics and sensors .

Comparative Data Table

The following table summarizes the key findings regarding the applications of 2,3-Dihydro-1,4-benzodioxin-2-yl[4-(4-fluorophenyl)piperazin-1-yl]methanone:

Application Area	Key Findings	References
Medicinal Chemistry	Potential antipsychotic effects; modulation of dopamine receptors	,
Anxiolytic Effects	Significant anxiolytic activity in animal models
Material Science	Enhanced properties in metallophthalocyanines for photovoltaics

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Receptor Affinity

Table 1: Key Structural Features and Pharmacological Targets

Compound Name	Substituents on Piperazine	Core Structure	Primary Target (Affinity)	Clinical Use
Doxazosin mesylate	4-(4-Fluorophenyl)	Benzodioxin + Quinazoline	α1-Adrenergic receptors (High)	Hypertension, BPH
S 18126	2,3-Dihydrobenzo[1,4]dioxin	Benzodioxin + Indane	Dopamine D4 (Ki = 2.4 nM)	Experimental antipsychotic
(2-Bromophenyl)[4-(4-fluorophenyl)piperazin-1-yl]methanone	4-(4-Fluorophenyl) + 2-Bromophenyl	Phenyl + Piperazine	Undisclosed (LogP = 3.36)	Research compound
(2,3-Dihydro-1,4-benzodioxin-2-yl)[4-(2-hydroxyethyl)piperazin-1-yl]methanone	4-(2-Hydroxyethyl)	Benzodioxin	Sigma-1 receptors (Ki = 1.6 nM)	Preclinical studies

Key Observations:

• Doxazosin mesylate is distinguished by its quinazoline core and methoxy groups, which enhance α1-adrenergic receptor selectivity and oral bioavailability .
• S 18126 shares the benzodioxin scaffold but replaces the quinazoline with an indane group, shifting activity to dopamine D4 receptors (Ki = 2.4 nM vs. D2: 738 nM) .
• Substitution of the benzodioxin with bromophenyl (e.g., ) increases lipophilicity (LogP = 3.36) but reduces receptor specificity.
• Hydroxyethyl-piperazine derivatives (e.g., CAS 219851-02-2) exhibit affinity for sigma-1 receptors, suggesting divergent therapeutic applications .

Key Observations:

• Derivatives with sulfonamide groups (e.g., compound 6d from ) show moderate yields (65–78%) and higher molecular weights due to bulky substituents .
• Lipophilicity (logP) varies significantly: bromophenyl derivatives (3.36) are more lipophilic than sulfonamide analogs (2.1), impacting blood-brain barrier permeability and bioavailability.

Pharmacological and Clinical Profiles

Doxazosin mesylate :

• Mechanism : Antagonizes α1-adrenergic receptors, reducing vascular smooth muscle contraction .
• Efficacy : Lowers blood pressure by 10–15 mmHg systolic in hypertensive patients .
• Side Effects : Postural hypotension, dizziness, and fatigue due to peripheral vasodilation .

S 18126 :

• Mechanism : Potent D4 receptor antagonist (Kb = 2.2 nM) with minimal D2/D3 activity .

Hydroxyethyl-piperazine analogs :